Cas no 6093-59-0 (3,4,5-Trihydroxycinnamic Acid)

3,4,5-Trihydroxycinnamic Acid, also known as gallic acid cinnamate, is a phenolic compound derived from cinnamic acid. It features three hydroxyl groups attached to the phenyl ring, contributing to its strong antioxidant and free radical-scavenging properties. This structure enhances its ability to chelate metal ions and inhibit oxidative stress, making it valuable in biochemical and pharmaceutical research. The compound exhibits potential anti-inflammatory and antimicrobial activities, with applications in studying cellular redox processes and developing therapeutic agents. Its stability and solubility in polar solvents further facilitate its use in experimental settings. 3,4,5-Trihydroxycinnamic Acid is a versatile intermediate in organic synthesis and a subject of interest in nutraceutical and cosmetic formulations.

3,4,5-Trihydroxycinnamic Acid structure

Product Name:3,4,5-Trihydroxycinnamic Acid

CAS No:6093-59-0

MF:C₉H₈O₅

MW:196.156823158264

CID:953734

PubChem ID:5382849

Update Time:2025-06-08

3,4,5-Trihydroxycinnamic Acid Chemical and Physical Properties

Names and Identifiers

- (2E)-3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
- (E)-3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
- 3-(3,4,5-trihydroxyphenyl)acrylic acid
- 3,4,5-trihydroxycinnamic acid
- 3,4,5-trihydroxy-trans-cinnamic acid
- 3,4,5-Trihydroxy-trans-zimtsaeure
- 3-(3,4,5-Trihydroxyphenyl)-2-propenoic acid
- NSC 153688
- (E)-3-(3，4，5-Trihydroxyphenyl)acrylic acid
- NSC153688
- CHEMBL228045
- NSC 153688; 3-(3,4,5-Trihydroxyphenyl)-2-propenoic Acid;
- EN300-6736736
- LCZC2176
- CHEBI:229990
- 709007-50-1
- (E)-3,4,5-Trihydroxycinnamic Acid
- 3-(3,4,5-trihydroxyphenyl)prop-2-enoic acid
- 6093-59-0
- E84523
- 2-Propenoic acid, 3-(3,4,5-trihydroxyphenyl)-, (2E)-
- 3.4.5-Trioxyzimtsaure
- NSC-153688
- SCHEMBL514058
- BS-50339
- AKOS006276355
- G83517
- 3,4,5-Trihydroxycinnamic Acid
- Inchi： 1S/C9H8O5/c10-6-3-5(1-2-8(12)13)4-7(11)9(6)14/h1-4,10-11,14H,(H,12,13)/b2-1+
- InChI Key： ACEAELOMUCBPJP-OWOJBTEDSA-N
- SMILES： OC1C(=C(C=C(/C=C/C(=O)O)C=1)O)O

Computed Properties

Exact Mass: 196.03700
Monoisotopic Mass: 196.037173
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 98
XLogP3: 0.8

Experimental Properties

Density: 1.630±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 210 ºC
Boiling Point: 501.5°C at 760 mmHg
Flash Point: 271.2°C
Refractive Index: 1.756
Solubility: Slightly soluble (22 g/l) (25 º C),
PSA: 97.99000
LogP: 0.90120

3,4,5-Trihydroxycinnamic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	T896773-100mg	3,4,5-Trihydroxycinnamic Acid	6093-59-0		100mg	$ 184.00	2023-09-05
TRC	T896773-500mg	3,4,5-Trihydroxycinnamic Acid	6093-59-0		500mg	$ 851.00	2023-09-05
TRC	T896773-1g	3,4,5-Trihydroxycinnamic Acid	6093-59-0		1g	$ 1466.00	2023-09-05
TRC	T896773-25mg	3,4,5-Trihydroxycinnamic Acid	6093-59-0		25mg	50.00	2021-07-16
TRC	T896773-50mg	3,4,5-Trihydroxycinnamic Acid	6093-59-0		50mg	70.00	2021-07-16
TRC	T896773-200mg	3,4,5-Trihydroxycinnamic Acid	6093-59-0		200mg	195.00	2021-07-16
eNovation Chemicals LLC	Y1255121-100mg	(E)-3-(3,4,5-trihydroxyphenyl)acrylic acid	6093-59-0	95%+	100mg	$185	2023-05-17
eNovation Chemicals LLC	Y1255121-250mg	(E)-3-(3,4,5-trihydroxyphenyl)acrylic acid	6093-59-0	95%+	250mg	$235	2023-05-17
eNovation Chemicals LLC	Y1255121-1g	(E)-3-(3,4,5-trihydroxyphenyl)acrylic acid	6093-59-0	95%+	1g	$985	2024-06-06
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